Cas no 31488-75-2 (1H-Benzimidazole-1-ethanamine,N-ethyl-)

1H-Benzimidazole-1-ethanamine,N-ethyl- structure
31488-75-2 structure
Product Name:1H-Benzimidazole-1-ethanamine,N-ethyl-
CAS No:31488-75-2
MF:C11H15N3
MW:189.256901979446
CID:299117
PubChem ID:43479099
Update Time:2025-04-19

1H-Benzimidazole-1-ethanamine,N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-ethanamine,N-ethyl-
    • Benzimidazole,1-[2-(ethylamino)ethyl]- (8CI)
    • 2-(1H-Benzo[d]imidazol-1-yl)-N-ethylethanamine
    • AKOS009513097
    • 31488-75-2
    • SCHEMBL24863183
    • Inchi: 1S/C11H15N3/c1-2-12-7-8-14-9-13-10-5-3-4-6-11(10)14/h3-6,9,12H,2,7-8H2,1H3
    • InChI Key: DPMIMDPCWORIMS-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)CCNCC

Computed Properties

  • Exact Mass: 189.12675
  • Monoisotopic Mass: 189.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 29.85
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